Cas no 62107-18-0 ((5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name))

(5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name) structure
62107-18-0 structure
Product Name:(5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name)
CAS No:62107-18-0
MF:C20H34O6
MW:370.480367183685
CID:1636087
PubChem ID:6443579
Update Time:2025-04-21

(5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • (5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name)
    • (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)oxan-3-yl]hept-5-enoic acid
    • 62107-18-0
    • 15-Keto-13,14-dihydrothromboxane B2
    • (5Z,9 alpha)-9,11-Dihydroxy-15-oxothrombox-5-en-1-oic acid
    • Inchi: 1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,16-18,20,22,25H,2-3,5-6,8-14H2,1H3,(H,23,24)/b7-4-/t16-,17-,18+,20?/m0/s1
    • InChI Key: APHSFGGFXCDPTM-VYKMRYAHSA-N
    • SMILES: O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)O)O

Computed Properties

  • Exact Mass: 370.23553880g/mol
  • Monoisotopic Mass: 370.23553880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 104Ų
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